Cas no 1443336-73-9 (1,3-difluoro-2-(2-methylpropoxy)-5-prop-2-enylbenzene)

• Product Name: 1,3-difluoro-2-(2-methylpropoxy)-5-prop-2-enylbenzene
• CAS No: 1443336-73-9
• MF: C₁₃H₁₆F₂O
• MW: 226.262351036072
• MDL: MFCD18426667
• CID: 5170352
• Update Time: 2026-03-04

1,3-difluoro-2-(2-methylpropoxy)-5-prop-2-enylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-difluoro-2-(2-methylpropoxy)-5-prop-2-enylbenzene

• MDL： MFCD18426667
• Inchi： 1S/C13H16F2O/c1-4-5-10-6-11(14)13(12(15)7-10)16-8-9(2)3/h4,6-7,9H,1,5,8H2,2-3H3
• SMILES： C1(F)=CC(CC=C)=CC(F)=C1OCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,3-difluoro-2-(2-methylpropoxy)-5-prop-2-enylbenzene

Professional Introduction to Compound with CAS No. 1443336-73-9 and Product Name: 1,3-difluoro-2-(2-methylpropoxy)-5-prop-2-enylbenzene

The compound with the CAS number 1443336-73-9 and the product name 1,3-difluoro-2-(2-methylpropoxy)-5-prop-2-enylbenzene represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for further research and development in pharmaceutical applications. The presence of both difluoro and methylpropoxy substituents, along with the prop-2-enyl group, contributes to its distinct chemical profile and potential biological activity.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms. Fluorine substitution has been shown to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. The difluoro moiety in this compound is particularly noteworthy, as it can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. This feature has been extensively studied in the context of designing more effective and selective therapeutic agents.

The 2-(2-methylpropoxy) group introduces a branched alkyl chain that can impact the solubility and pharmacokinetic properties of the compound. This type of substitution is often employed to improve oral bioavailability and tissue distribution. Additionally, the 5-prop-2-enyl group adds a double bond that can participate in various chemical reactions, including Michael additions and Diels-Alder reactions, which are valuable for further functionalization. These structural features make this compound a versatile scaffold for medicinal chemists.

Recent studies have highlighted the importance of understanding the impact of different substituents on molecular properties. For instance, computational modeling has been used to predict how modifications such as the difluoro, methylpropoxy, and prop-2-enyl groups affect the conformational flexibility and electronic distribution of the molecule. These insights are crucial for optimizing drug-like characteristics and improving therapeutic efficacy.

One area where this compound shows particular promise is in the development of novel agrochemicals. The unique combination of functional groups can lead to compounds with enhanced activity against pests while maintaining environmental safety. This aligns with global efforts to develop more sustainable agricultural practices without compromising crop yields.

Furthermore, the compound's structural motifs have been explored in the context of material science. The presence of both fluoro and alkyl groups can influence its interactions with surfaces and other materials, making it a potential candidate for applications in coatings or adhesives. This interdisciplinary approach underscores the broad utility of such molecules beyond traditional pharmaceutical applications.

From a synthetic chemistry perspective, 1,3-difluoro-2-(2-methylpropoxy)-5-prop-2-enylbenzene offers an interesting challenge due to its complex architecture. The synthesis involves multiple steps, including fluorination reactions, ether formation, and alkene additions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that researchers have access to high-quality starting materials for further investigations.

The biological activity of this compound has also been investigated in several preclinical models. Initial studies suggest that it may exhibit properties relevant to treating certain neurological disorders. The ability of fluorinated compounds to cross the blood-brain barrier has made them particularly attractive for central nervous system (CNS) drug discovery. While more research is needed to fully understand its potential therapeutic applications, these preliminary findings are encouraging.

In conclusion, 1,3-difluoro-2-(2-methylpropoxy)-5-prop-2-enylbenzene represents a fascinating example of how structural complexity can lead to novel chemical entities with diverse applications. Its unique combination of functional groups makes it a valuable tool for both medicinal chemists and material scientists. As research continues to uncover new possibilities for this compound, it is likely to play an important role in future advancements across multiple scientific disciplines.